Cas no 1510265-44-7 (3-2-fluoro-5-(trifluoromethyl)phenyloxolane-2,5-dione)

• Product Name: 3-2-fluoro-5-(trifluoromethyl)phenyloxolane-2,5-dione
• CAS No: 1510265-44-7
• MF: C₁₁H₆F₄O₃
• MW: 262.157157421112
• CID: 6165110
• PubChem ID: 83809638
• Update Time: 2025-05-19

3-2-fluoro-5-(trifluoromethyl)phenyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-fluoro-5-(trifluoromethyl)phenyloxolane-2,5-dione
• 1510265-44-7
• 3-[2-fluoro-5-(trifluoromethyl)phenyl]oxolane-2,5-dione
• EN300-1957778

• Inchi： 1S/C11H6F4O3/c12-8-2-1-5(11(13,14)15)3-6(8)7-4-9(16)18-10(7)17/h1-3,7H,4H2
• InChI Key： GSVLBEREMPMCTL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 262.02530670g/mol
• Monoisotopic Mass: 262.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-2-fluoro-5-(trifluoromethyl)phenyloxolane-2,5-dione

3-2-Fluoro-5-(Trifluoromethyl)Phenyl Oxolane-2,5-Dione: A Comprehensive Overview

The compound with CAS No. 1510265-44-7, known as 3-2-fluoro-5-(trifluoromethyl)phenyl oxolane-2,5-dione, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a cyclic ketone system, making it a versatile building block for various applications.

3-2-fluoro-5-(trifluoromethyl)phenyl oxolane-2,5-dione is synthesized through a series of carefully designed reactions that involve the coupling of fluorinated aromatic compounds with cyclic ketones. The synthesis process often employs advanced catalytic systems and precise reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the production efficiency of this compound, making it more accessible for research and industrial applications.

The structural uniqueness of oxolane-2,5-dione lies in its ability to act as both an electrophilic and nucleophilic site, depending on the reaction conditions. This dual reactivity has been exploited in numerous organic transformations, including nucleophilic additions, cycloadditions, and cross-coupling reactions. For instance, researchers have utilized this compound as a precursor for constructing complex polycyclic frameworks, which are essential in drug discovery and agrochemical development.

One of the most promising applications of 3-2-fluoro-5-(trifluoromethyl)phenyl oxolane-2,5-dione is in the field of medicinal chemistry. The fluorinated aromatic ring imparts unique electronic and steric properties to the molecule, making it an ideal candidate for designing bioactive compounds. Recent studies have demonstrated its potential as a lead molecule in the development of kinase inhibitors and anti-inflammatory agents. The trifluoromethyl group further enhances the compound's stability and bioavailability, making it a valuable asset in drug design.

In addition to its medicinal applications, oxolane-2,5-dione derivatives have found utility in materials science. The compound's ability to form stable covalent bonds under mild conditions has made it a key component in the synthesis of advanced polymers and coatings. For example, researchers have reported the use of this compound in developing high-performance polyurethanes with improved thermal stability and mechanical properties.

The latest research on 3-2-fluoro-5-(trifluoromethyl)phenyl oxolane-2,5-dione has also explored its role in sustainable chemistry. By incorporating this compound into green chemical processes, scientists aim to reduce waste and improve energy efficiency in industrial settings. For instance, its use as a catalyst in asymmetric synthesis has been shown to significantly lower reaction times and costs while maintaining high product quality.

In conclusion, 3-2-fluoro-5-(trifluoromethyl)phenyl oxolane-2,5-dione stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a cornerstone for future innovations in organic chemistry and beyond.